Cas no 2411279-45-1 (2-Chloro-1-(7-fluoro-1-methyl-1,2,3,4-tetrahydroisoquinolin-2-yl)propan-1-one)

2-Chloro-1-(7-fluoro-1-methyl-1,2,3,4-tetrahydroisoquinolin-2-yl)propan-1-one is a fluorinated tetrahydroisoquinoline derivative with potential applications in medicinal chemistry and pharmaceutical research. Its structure features a chloroacetyl group attached to a 7-fluoro-1-methyltetrahydroisoquinoline scaffold, which may enhance reactivity and selectivity in synthetic pathways. The presence of both fluorine and chloroacetyl moieties suggests utility as an intermediate in the development of bioactive compounds, particularly for targeting central nervous system (CNS) disorders or enzyme inhibition studies. The compound's stability and well-defined reactivity profile make it suitable for controlled functionalization in complex synthetic routes. Researchers may find value in its use for constructing pharmacophores or probing structure-activity relationships in drug discovery.
2-Chloro-1-(7-fluoro-1-methyl-1,2,3,4-tetrahydroisoquinolin-2-yl)propan-1-one structure
2411279-45-1 structure
Product Name:2-Chloro-1-(7-fluoro-1-methyl-1,2,3,4-tetrahydroisoquinolin-2-yl)propan-1-one
CAS No:2411279-45-1
MF:C13H15ClFNO
MW:255.715706110001
CID:5856910
PubChem ID:146086054
Update Time:2025-05-24

2-Chloro-1-(7-fluoro-1-methyl-1,2,3,4-tetrahydroisoquinolin-2-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

    • EN300-7560272
    • 2-Chloro-1-(7-fluoro-1-methyl-3,4-dihydro-1H-isoquinolin-2-yl)propan-1-one
    • 2-chloro-1-(7-fluoro-1-methyl-1,2,3,4-tetrahydroisoquinolin-2-yl)propan-1-one
    • Z1562141905
    • 2411279-45-1
    • 2-Chloro-1-(7-fluoro-1-methyl-1,2,3,4-tetrahydroisoquinolin-2-yl)propan-1-one
    • Inchi: 1S/C13H15ClFNO/c1-8(14)13(17)16-6-5-10-3-4-11(15)7-12(10)9(16)2/h3-4,7-9H,5-6H2,1-2H3
    • InChI Key: RZVMIZQDJMHHAS-UHFFFAOYSA-N
    • SMILES: ClC(C)C(N1CCC2C=CC(=CC=2C1C)F)=O

Computed Properties

  • Exact Mass: 255.0826200g/mol
  • Monoisotopic Mass: 255.0826200g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 1
  • Complexity: 299
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 20.3Ų

2-Chloro-1-(7-fluoro-1-methyl-1,2,3,4-tetrahydroisoquinolin-2-yl)propan-1-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-7560272-0.05g
2-chloro-1-(7-fluoro-1-methyl-1,2,3,4-tetrahydroisoquinolin-2-yl)propan-1-one
2411279-45-1 95.0%
0.05g
$212.0 2025-02-24

Additional information on 2-Chloro-1-(7-fluoro-1-methyl-1,2,3,4-tetrahydroisoquinolin-2-yl)propan-1-one

Comprehensive Overview of 2-Chloro-1-(7-fluoro-1-methyl-1,2,3,4-tetrahydroisoquinolin-2-yl)propan-1-one (CAS No. 2411279-45-1)

The compound 2-Chloro-1-(7-fluoro-1-methyl-1,2,3,4-tetrahydroisoquinolin-2-yl)propan-1-one (CAS No. 2411279-45-1) is a specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. Its unique structural features, including the tetrahydroisoquinoline core and fluoro substitution, make it a promising candidate for various applications. Researchers are particularly interested in its potential as a building block for drug discovery, given its ability to interact with biological targets.

In recent years, the demand for fluorinated compounds has surged due to their enhanced metabolic stability and bioavailability. The presence of a fluoro group in 2-Chloro-1-(7-fluoro-1-methyl-1,2,3,4-tetrahydroisoquinolin-2-yl)propan-1-one aligns with this trend, making it a valuable intermediate in the synthesis of novel therapeutics. Additionally, the chloro substituent offers further reactivity, enabling diverse chemical modifications.

The tetrahydroisoquinoline scaffold is a privileged structure in drug design, often found in compounds with neurological and cardiovascular activities. This has led to increased interest in 2-Chloro-1-(7-fluoro-1-methyl-1,2,3,4-tetrahydroisoquinolin-2-yl)propan-1-one as a precursor for developing central nervous system (CNS) agents. Its potential applications in treating neurodegenerative diseases, such as Alzheimer's and Parkinson's, are currently under investigation.

From a synthetic chemistry perspective, the compound's propan-1-one moiety provides a versatile handle for further derivatization. This flexibility is crucial for optimizing pharmacokinetic properties, such as solubility and half-life. Researchers are also exploring its use in catalysis and material science, where its unique electronic properties could play a role in advanced applications.

Environmental and safety considerations are paramount in modern chemical research. While 2-Chloro-1-(7-fluoro-1-methyl-1,2,3,4-tetrahydroisoquinolin-2-yl)propan-1-one is not classified as hazardous, proper handling protocols are recommended to ensure safe usage. Its stability under various conditions makes it suitable for large-scale production, aligning with the growing emphasis on green chemistry and sustainable practices.

The compound's CAS No. 2411279-45-1 serves as a unique identifier, facilitating accurate referencing in scientific literature and regulatory documents. This is particularly important for researchers navigating the complex landscape of chemical databases and patent filings. Its inclusion in commercial catalogs has further streamlined access for academic and industrial laboratories.

In conclusion, 2-Chloro-1-(7-fluoro-1-methyl-1,2,3,4-tetrahydroisoquinolin-2-yl)propan-1-one represents a fascinating intersection of chemistry and biology. Its multifaceted applications, from drug development to materials science, underscore its importance in contemporary research. As the scientific community continues to explore its potential, this compound is poised to play a pivotal role in advancing innovation across multiple disciplines.

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